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Compound of Interest

Compound Name: Benzo[c]phenanthren-6-ol

Cat. No.: B15480475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct safety and handling data for crystalline Benzo[c]phenanthren-6-ol is
limited. The following application notes and protocols are based on information available for the

parent compound, Benzo[c]phenanthrene, and its other isomers. Benzo[c]phenanthrene is

classified as a polycyclic aromatic hydrocarbon (PAH) and is considered to be a potential

carcinogen and mutagen.[1][2][3] Therefore, extreme caution should be exercised when

handling Benzo[c]phenanthren-6-ol. All procedures should be performed in a designated

area, within a certified chemical fume hood, and with appropriate personal protective

equipment.

Quantitative Data Summary
The following tables summarize the available quantitative data for Benzo[c]phenanthrene and

its hydroxylated isomers. This data should be used as a reference, keeping in mind that the

properties of Benzo[c]phenanthren-6-ol may vary.

Table 1: Physical and Chemical Properties
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Property
Benzo[c]phena
nthrene

Benzo[c]phena
nthren-2-ol

Benzo[c]phena
nthren-3-ol

Benzo[c]phena
nthren-6-ol

Molecular

Formula
C₁₈H₁₂[2][4] C₁₈H₁₂O C₁₈H₁₂O[5] C₁₈H₁₂O

Molecular Weight
228.29 g/mol [2]

[4]
244.29 g/mol 244.3 g/mol [5] 244.29 g/mol

Appearance White solid[2] - - -

Melting Point 68 °C[2][4] - - -

Boiling Point
436.7 °C @ 760

mmHg[2]
- - -

Solubility

Soluble in

nonpolar organic

solvents.

Insoluble in

water.[2]

- - -

Density 1.19 g/cm³[2] - - -

Table 2: Hazard Identification and Safety Information for Benzo[c]phenanthrene
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Hazard Class GHS Pictogram Hazard Statement
Precautionary
Statement

Acute Toxicity (Oral,

Dermal, Inhalation)

GHS07: Exclamation

mark

H302, H312, H332:

Harmful if swallowed,

in contact with skin, or

if inhaled.[2]

P261, P270, P280,

P301+P312,

P302+P352,

P304+P340[2]

Skin Irritation
GHS07: Exclamation

mark

H315: Causes skin

irritation.[2]

P264, P280,

P332+P313[2]

Eye Irritation
GHS07: Exclamation

mark

H319: Causes serious

eye irritation.[2]

P280,

P305+P351+P338[2]

Respiratory Irritation
GHS07: Exclamation

mark

H335: May cause

respiratory irritation.[2]

P261, P271,

P304+P340, P312[2]

Germ Cell

Mutagenicity

GHS08: Health

hazard

H341: Suspected of

causing genetic

defects.[2]

P201, P202, P281,

P308+P313[2]

Carcinogenicity
GHS08: Health

hazard

H351: Suspected of

causing cancer.[2]

P201, P202, P281,

P308+P313[2]

Experimental Protocols
Personal Protective Equipment (PPE)
Due to the suspected carcinogenic and mutagenic properties of Benzo[c]phenanthrene and its

derivatives, the following PPE is mandatory when handling crystalline Benzo[c]phenanthren-
6-ol:

Gloves: Nitrile or other chemically resistant gloves. Double gloving is recommended.

Eye Protection: Chemical safety goggles.

Lab Coat: A dedicated lab coat, preferably disposable.

Respiratory Protection: A NIOSH-approved respirator with appropriate cartridges for organic

vapors and particulates should be used, especially when handling the powder outside of a
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fume hood or in case of a spill.

Weighing and Handling Crystalline
Benzo[c]phenanthren-6-ol

Preparation:

Ensure all work is performed in a certified chemical fume hood.

Designate a specific area within the fume hood for handling this compound.

Cover the work surface with absorbent, disposable bench paper.

Weighing:

Use an analytical balance with a draft shield.

Carefully transfer the desired amount of crystalline Benzo[c]phenanthren-6-ol from the

storage vial to a pre-tared weighing vessel using a clean spatula.

Avoid generating dust. If any dust is generated, gently wipe the area with a damp cloth,

which should then be disposed of as hazardous waste.

Close the storage vial tightly immediately after use.

Cleanup:

Decontaminate the spatula and any other reusable equipment with an appropriate solvent

(e.g., acetone) followed by soap and water. The solvent wash should be collected as

hazardous waste.

Dispose of all contaminated disposable materials (bench paper, gloves, wipes) in a

designated hazardous waste container.

Preparation of a Stock Solution
Solvent Selection: Based on the properties of the parent compound, nonpolar organic

solvents are likely suitable.[2] Common solvents for PAHs include toluene, dichloromethane,
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and dimethyl sulfoxide (DMSO). The choice of solvent will depend on the specific

experimental requirements.

Procedure:

In the chemical fume hood, add the weighed crystalline Benzo[c]phenanthren-6-ol to a

clean, dry volumetric flask.

Add a small amount of the chosen solvent to the flask and gently swirl to dissolve the

compound. Sonication may be used to aid dissolution if necessary.

Once dissolved, add the solvent to the flask up to the calibration mark.

Cap the flask and invert several times to ensure a homogenous solution.

Label the flask clearly with the compound name, concentration, solvent, and date of

preparation.

Storage of Crystalline Benzo[c]phenanthren-6-ol and
Stock Solutions

Crystalline Solid:

Store in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and dark place. A refrigerator (2-8°C) is recommended for long-term

storage.[1]

Store away from oxidizing agents.

The storage area should be in a designated, restricted-access location.

Stock Solutions:

Store in a tightly sealed, clearly labeled amber glass vial or a vial wrapped in aluminum foil

to protect from light.

Store at a low temperature (e.g., -20°C) to minimize solvent evaporation and degradation.
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The storage location should be a designated freezer or refrigerator within a controlled

laboratory area.

Waste Disposal
All solid waste contaminated with Benzo[c]phenanthren-6-ol (e.g., gloves, wipes, weighing

paper) must be collected in a dedicated, sealed hazardous waste container.

All liquid waste (e.g., solvent washes, unused solutions) must be collected in a dedicated,

sealed hazardous waste container for organic solvents.

Follow all institutional and local regulations for the disposal of carcinogenic and mutagenic

chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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